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For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Key Mesogen for Advanced
Applications
1-Fluoro-4-(4-pentylcyclohexyl)benzene is a fluorinated liquid crystal monomer that stands at

the intersection of materials science and pharmacology. Its unique molecular architecture,

characterized by a rigid core and a flexible aliphatic chain, imparts desirable mesogenic

properties. This guide provides a comprehensive overview of its chemical and physical

characteristics, synthesis, and potential applications, with a particular focus on its relevance in

drug development.

Core Identification and Molecular Architecture
The foundational step in understanding any chemical entity is its unambiguous identification. 1-
Fluoro-4-(4-pentylcyclohexyl)benzene is registered under the CAS number 76802-61-4[1].

Its molecular structure consists of a pentylcyclohexyl group attached to a fluorinated benzene

ring. This combination of a flexible, non-polar cycloaliphatic ring and a polar aromatic core is a

hallmark of many calamitic (rod-shaped) liquid crystals.

The IUPAC name for this compound is 1-fluoro-4-(4-pentylcyclohexyl)benzene[1]. Its

molecular formula is C₁₇H₂₅F, and it has a molecular weight of approximately 248.4 g/mol [1].
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Structural Representation:
Caption: 2D structure of 1-Fluoro-4-(4-pentylcyclohexyl)benzene.

Physicochemical Properties: A Quantitative
Overview
The physical and chemical properties of 1-Fluoro-4-(4-pentylcyclohexyl)benzene are critical

for its application in both liquid crystal displays and potential drug delivery systems. The

presence of the fluorine atom, in particular, can significantly influence intermolecular

interactions and molecular polarity[2].

Property Value Source

CAS Number 76802-61-4 [1]

Molecular Formula C₁₇H₂₅F [1]

Molecular Weight 248.4 g/mol [1]

Physical Form Solid [3]

Storage Temperature
Room temperature, sealed in a

dry environment
[3]

Note: Experimental data for properties such as boiling point, melting point, and density are not

readily available in the cited literature. These would need to be determined empirically.

Synthesis and Purification: A Methodological
Approach
The synthesis of 1-Fluoro-4-(4-pentylcyclohexyl)benzene can be approached through

several established organometallic cross-coupling reactions. A common strategy involves the

coupling of a Grignard reagent derived from a brominated pentylcyclohexane with a fluorinated

benzene derivative.

Illustrative Synthetic Pathway:
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Caption: A representative synthetic workflow for 1-Fluoro-4-(4-pentylcyclohexyl)benzene.

Step-by-Step Experimental Protocol (Hypothetical):
This protocol is a generalized representation and would require optimization.

Grignard Reagent Formation: To a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon), add magnesium turnings. A solution of 4-bromofluorobenzene in

anhydrous tetrahydrofuran (THF) is then added dropwise to initiate the formation of 4-

fluorophenylmagnesium bromide.

Coupling Reaction: In a separate flask, dissolve 4-pentylcyclohexyl bromide and a suitable

nickel or palladium catalyst (e.g., Ni(dppe)Cl₂) in anhydrous THF.

Reaction Execution: The prepared Grignard reagent is then slowly added to the solution

containing the cyclohexyl bromide and catalyst at a controlled temperature (e.g., 0 °C to

room temperature). The reaction is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) until completion.

Quenching and Extraction: The reaction is carefully quenched with a saturated aqueous

solution of ammonium chloride. The organic layer is separated, and the aqueous layer is

extracted with an organic solvent (e.g., diethyl ether).

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, and the solvent is removed under reduced pressure. The crude product

is then purified by column chromatography on silica gel to yield the final product.
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Spectroscopic and Analytical Characterization
The identity and purity of synthesized 1-Fluoro-4-(4-pentylcyclohexyl)benzene are confirmed

using a suite of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Will show characteristic signals for the aromatic protons, the protons on the

cyclohexane ring, and the protons of the pentyl chain.

¹³C NMR: Will display distinct peaks for the carbon atoms in the benzene ring (with

splitting due to the fluorine atom), the cyclohexane ring, and the pentyl group.

¹⁹F NMR: Will exhibit a singlet or a multiplet corresponding to the fluorine atom on the

benzene ring, providing crucial information about its chemical environment[4][5].

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of the compound, along with characteristic

fragmentation patterns[1].

Infrared (IR) Spectroscopy: The IR spectrum will display absorption bands corresponding to

the C-F bond, aromatic C-H stretching, and aliphatic C-H stretching vibrations[1].

Applications in Drug Development and Materials
Science
While primarily known for its application in liquid crystal displays, the unique properties of 1-
Fluoro-4-(4-pentylcyclohexyl)benzene and related fluorinated liquid crystals present

intriguing possibilities in the realm of drug development.

Liquid Crystal-Based Drug Delivery Systems
The self-assembling nature of liquid crystals allows for the formation of ordered nanostructures,

such as cubosomes and hexosomes, which can serve as novel drug delivery vehicles[6][7].

These systems can encapsulate both hydrophilic and hydrophobic drug molecules, offering

potential for controlled and targeted release[6]. The incorporation of fluorinated mesogens like
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1-Fluoro-4-(4-pentylcyclohexyl)benzene can modulate the stability and release kinetics of

these drug carriers[2].

The Role of Fluorine in Medicinal Chemistry
The introduction of fluorine into drug candidates is a well-established strategy in medicinal

chemistry to enhance their pharmacological profiles[2]. Fluorine substitution can:

Improve Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic

oxidation, increasing the drug's half-life.

Enhance Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions

with biological targets.

Modulate Physicochemical Properties: Fluorination can alter a molecule's lipophilicity and

pKa, which can improve its absorption, distribution, metabolism, and excretion (ADME)

properties.

Liquid Crystal Displays (LCDs)
The primary application of 1-Fluoro-4-(4-pentylcyclohexyl)benzene is as a component in

liquid crystal mixtures for displays. The fluorine substituent helps to optimize the dielectric

anisotropy and viscosity of the liquid crystal material, which are critical parameters for the

performance of LCDs[8].

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 1-
Fluoro-4-(4-pentylcyclohexyl)benzene. While a specific, detailed safety data sheet for this

compound is not readily available in the provided search results, general guidelines for

handling similar fluorinated aromatic compounds should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of any

potential vapors.
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Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water[3][9].

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials[3].

Conclusion and Future Perspectives
1-Fluoro-4-(4-pentylcyclohexyl)benzene is a versatile molecule with established importance

in materials science and emerging potential in pharmaceutical applications. Its well-defined

structure and tunable properties make it a valuable building block for the design of advanced

liquid crystal materials. Further research into its use in drug delivery systems, leveraging the

unique characteristics of both its liquid crystalline nature and its fluorine substituent, could open

new avenues for the development of innovative therapeutics. The continued exploration of its

synthesis, properties, and applications will undoubtedly contribute to advancements in both

display technology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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